![molecular formula C9H17N3 B6332248 4-(2-Methylpiperazin-1-yl)butanenitrile CAS No. 1240580-39-5](/img/structure/B6332248.png)
4-(2-Methylpiperazin-1-yl)butanenitrile
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Overview
Description
4-(2-Methylpiperazin-1-yl)butanenitrile is a chemical compound with the molecular formula C9H17N3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring, which is a heterocyclic amine, attached to a butanenitrile chain .Mechanism of Action
The mechanism of action of 4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile is not fully understood. However, it is believed to interact with various enzymes and cellular receptors, leading to the production of various metabolites and other compounds. For example, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH levels in cells. In addition, it has been shown to interact with various cellular receptors, leading to the production of various metabolites and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile are not well understood. However, it has been shown to interact with various enzymes and cellular receptors, leading to the production of various metabolites and other compounds. In addition, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH levels in cells. Furthermore, it has been shown to interact with various cellular receptors, leading to the production of various metabolites and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile in lab experiments is that it is relatively easy to synthesize and is relatively stable in solution. Furthermore, it can be used in a wide range of reactions, including the synthesis of drugs and other compounds. However, there are some limitations to using this compound in lab experiments. For example, it is relatively insoluble in water, so it cannot be used in aqueous solutions. In addition, it is a relatively expensive compound, so it may not be cost-effective for some experiments.
Future Directions
The future directions for the use of 4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile are vast. It could be used in the development of new drugs and other compounds, as well as in the study of enzyme mechanisms and the development of new materials. In addition, it could be used in the development of new analytical techniques and the synthesis of new polymers and nanomaterials. Furthermore, it could be used in the study of biochemical and physiological processes, as well as in the development of new diagnostic tools and treatments. Finally, it could be used in the development of new catalysts and the synthesis of new organic molecules.
Synthesis Methods
4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile can be synthesized from the reaction of piperazine and 2-bromo-2-methylbutanenitrile. In this reaction, the piperazine is treated with sodium hydroxide to form the sodium salt of piperazine, which is then reacted with 2-bromo-2-methylbutanenitrile in the presence of a base, such as potassium carbonate. The resulting product is then purified by recrystallization.
Scientific Research Applications
4-(2-Methylpiperazin-1-yl)butanenitrileiperazinobutanenitrile is used in various scientific research applications, such as the synthesis of drugs, the study of enzyme mechanisms, and the development of new materials. In the medical field, this compound has been used to synthesize various drugs, such as anticonvulsants, anti-inflammatory agents, and antiviral agents. In the field of enzyme research, this compound has been used to study the mechanisms of various enzymes, such as carbonic anhydrase and cytochrome P450. In the field of materials science, this compound has been used to synthesize new materials, such as polymers and nanomaterials.
Safety and Hazards
properties
IUPAC Name |
4-(2-methylpiperazin-1-yl)butanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3/c1-9-8-11-5-7-12(9)6-3-2-4-10/h9,11H,2-3,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIMNDKBWZBTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1CCCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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